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Chromium dioxide (CrO₂) is valued in catalysis for its unique combination of magnetic and surface

properties. The table below summarizes its key technical characteristics.

Property Description & Relevance to Catalysis

Magnetic Properties Half-metallic ferromagnet with nearly 100% spin polarization at low
temperatures [1] [2]. High Curie temperature of ~390 K (≈117 °C) [1] [2].

Provides strong magnetic response for separation.

Crystal Structure Tetragonal rutile structure (P4₂/mnm) at ambient conditions [1]. A stable,

defined crystal lattice for functionalization.

Surface Chemistry Particles often have a thin surface layer of oxyhydroxide (β-CrOOH) or

chromium oxide (Cr₂O₃) [3] [2]. Dielectric shell influences inter-particle electron
tunneling and available for chemical modification.

Magnetoresistance Exhibits significant negative magnetoresistance at low temperatures [3] [2].
Indicator of spin-dependent transport, relevant for magnetically controlled

processes.

Synthesis &
Morphology

Typically synthesized via hydrothermal methods [3] [4] [2]. Particle size and

shape (needles, rounded) can be controlled [3].

Synthesis and Manipulation

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s788092?utm_src=pdf-body
https://www.smolecule.com/products/s788092?utm_src=pdf-interest
https://www.sciencedirect.com/science/article/abs/pii/S2352214325001145
https://www.academia.edu/76747970/Transport_and_magnetotransport_properties_of_cold_pressed_CrO2_powder_prepared_by_hydrothermal_synthesis
https://www.sciencedirect.com/science/article/abs/pii/S2352214325001145
https://www.academia.edu/76747970/Transport_and_magnetotransport_properties_of_cold_pressed_CrO2_powder_prepared_by_hydrothermal_synthesis
https://www.sciencedirect.com/science/article/abs/pii/S2352214325001145
https://arxiv.org/abs/1206.1533
https://www.academia.edu/76747970/Transport_and_magnetotransport_properties_of_cold_pressed_CrO2_powder_prepared_by_hydrothermal_synthesis
https://arxiv.org/abs/1206.1533
https://www.academia.edu/76747970/Transport_and_magnetotransport_properties_of_cold_pressed_CrO2_powder_prepared_by_hydrothermal_synthesis
https://arxiv.org/abs/1206.1533
https://link.springer.com/article/10.1134/S107036321604037X
https://www.academia.edu/76747970/Transport_and_magnetotransport_properties_of_cold_pressed_CrO2_powder_prepared_by_hydrothermal_synthesis
https://arxiv.org/abs/1206.1533
https://www.smolecule.com/products/s788092?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The properties of CrO₂ can be finely tuned through synthesis and processing parameters to optimize it for

specific applications.

Hydrothermal Synthesis: This is a standard method for producing CrO₂ powder. Using chromic
anhydride (CrO₃) as a precursor and specific modifiers or nucleating agents allows for control over

particle size and shape, yielding either rounded particles or needle-shaped crystals [3] [4] [2].
Thin Film Fabrication: For film-based applications, chemical vapor deposition (CVD) can be used.

Table 2 shows how the choice of carrier gas significantly affects the growth and properties of CrO₂

films on TiO₂ substrates [5].

Parameter Argon (Ar) Atmosphere Nitrogen (N₂) Atmosphere

Growth Temp. Range 310 - 400 °C 300 - 430 °C

Optimal Temp. 320 °C 320 °C

Saturation
Magnetization

Higher than films grown in O₂ Lower than films grown in O₂ (N-

doped)

Curie Temperature (Tᶜ) Higher than films grown in O₂ Higher than films grown in O₂

Key Characteristics Possibly numerous oxygen
vacancies

Improved thermal stability

Application Workflow and Considerations

While a specific protocol for "Magtrieve" is not available, the general workflow for using a CrO₂ powder as

a magnetic catalyst support would involve the following stages, with its ferromagnetism enabling key

separation steps.
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Based on the research, here are key considerations for its application:

Magnetic Separation: As a ferromagnet, CrO₂ supports can be separated from reaction mixtures
using an external magnet, similar to other magnetic catalysts like magnetite (Fe₃O₄) [6]. This avoids

tedious filtration or centrifugation.
Stability: The ferromagnetic properties are stable at room temperature but degrade upon heating

above the Curie temperature (~117°C) [1] [2]. The surface CrOOH/Cr₂O₃ layer also contributes to its
stability [3].

Handling: The powder form, often composed of nanoparticles or sub-micron particles, provides a
high surface area [2], which is beneficial for catalyst loading.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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